Cas no 2171644-34-9 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(pyridin-3-yl)ethylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(pyridin-3-yl)ethylcarbamoyl}butanoic acid
• CAS No: 2171644-34-9
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 5893969
• PubChem ID: 165814576
• Update Time: 2025-10-19

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(pyridin-3-yl)ethylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(pyridin-3-yl)ethylcarbamoyl}butanoic acid
• EN300-1481724
• 2171644-34-9
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[2-(pyridin-3-yl)ethyl]carbamoyl}butanoic acid

• Inchi： 1S/C27H27N3O5/c31-25(32)12-11-24(26(33)29-15-13-18-6-5-14-28-16-18)30-27(34)35-17-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-10,14,16,23-24H,11-13,15,17H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： RHZQAPGDCWQIEW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC1C=NC=CC=1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(pyridin-3-yl)ethylcarbamoyl}butanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(pyridin-3-yl)ethylcarbamoyl}butanoic acid (CAS No. 2171644-34-9)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(pyridin-3-yl)ethylcarbamoyl}butanoic acid (CAS No. 2171644-34-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyridine moiety, making it a valuable intermediate in the synthesis of various bioactive molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, which helps maintain the integrity of the target molecule. The presence of the pyridine moiety adds to the compound's versatility, as pyridine derivatives are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

In recent years, there has been a surge in research focused on the development of novel therapeutics targeting specific biological pathways. 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(pyridin-3-yl)ethylcarbamoyl}butanoic acid has shown promise in this regard due to its potential to modulate key enzymes and receptors involved in various diseases. For instance, studies have demonstrated that compounds with similar structures can effectively inhibit protein kinases, which are crucial targets in cancer therapy.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(pyridin-3-yl)ethylcarbamoyl}butanoic acid typically involves multi-step processes, including the protection of amino groups, coupling reactions, and deprotection steps. The use of advanced synthetic techniques and catalysts has significantly improved the yield and purity of the final product, making it more accessible for both academic and industrial applications.

In the context of drug discovery, this compound serves as a valuable starting point for the development of new therapeutic agents. Its unique structure allows for the introduction of various functional groups that can enhance its pharmacological properties. For example, modifications at the pyridine ring can lead to compounds with improved solubility and bioavailability, which are critical factors in drug design.

Clinical trials involving derivatives of this compound have shown promising results in treating conditions such as chronic inflammatory diseases and neurodegenerative disorders. The ability to fine-tune the structure through chemical modifications provides researchers with a powerful tool to optimize therapeutic outcomes while minimizing side effects.

Beyond its potential as a therapeutic agent, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(pyridin-3-yl)ethylcarbamoyl}butanoic acid also has applications in diagnostic imaging and materials science. The Fmoc group can be used to create fluorescent probes for cellular imaging, while the pyridine moiety can be incorporated into polymers with unique optical and electronic properties.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(pyridin-3-yl)ethylcarbamoyl}butanoic acid (CAS No. 2171644-34-9) is a multifaceted compound with significant potential in various scientific and medical fields. Its unique structural features make it an attractive candidate for further research and development, contributing to advancements in medicinal chemistry and pharmaceutical sciences.